3-(Hydroxymethyl)-4-methyl-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 3-(hydroxymethyl)-4-methyl-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C4H7N3O2/c1-7-3(2-8)5-6-4(7)9/h8H,2H2,1H3,(H,6,9)
• InChI Key: JVQISFAXAJZVDE-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NNC1=O)CO
• Molecular Formula: C4H7N3O2
• Molecular Weight: 129.12 g/mol
• CAS No.: 1182358-83-3

Description

3-(Hydroxymethyl)-4-methyl-1H-1,2,4-triazol-5(4H)-one, also known as HMT, is a synthetic organic compound that has recently been gaining attention in the scientific community due to its unique properties. HMT has a variety of applications in the fields of chemistry, biochemistry, and pharmacology. HMT has been found to have strong antimicrobial, antioxidant, and anti-inflammatory properties as well as potential applications in drug delivery systems.

Scientific Research Applications

Synthesis Techniques

• Synthesis from 1H-1,2,4-Triazole: The compound can be synthesized from 1H-1,2,4-triazole using hydroxymethylation with formaldehyde, followed by oxidation and esterification, achieving high purity (Feng, 2005).
• Derivative Synthesis: A convenient approach to synthesize 4,5-disubstituted 3-hydroxymethyl-1.2.4-triazoles, and their corresponding chloromethyl and carboxaldehyde derivatives, starts from 3-mercapto-1,2,4-triazoles (Ivanova et al., 2006).

Chemical Characterization and Properties

• Spectroscopic and Quantum Chemical Calculations: The compound's structure, spectroscopic properties, and antioxidant activity have been analyzed, including quantum chemical computations to determine its molecular structure, vibrational frequencies, and other properties (Gökce et al., 2014).
• Non-Aqueous Medium Titrations: The compound has been involved in studies focusing on its reaction in non-aqueous solvents, which helps in understanding its behavior and characteristics in different chemical environments (Yüksek et al., 2005).

Applications in Material Science

• Nonlinear Optical and Spectroscopic Analysis: This compound has been studied for its molecular, electronic, nonlinear optical, and spectroscopic analysis, which is crucial for potential applications in material science and photonics (Beytur et al., 2021).

Miscellaneous Applications

• Corrosion Inhibition: Derivatives of the compound have been investigated for their potential as corrosion inhibitors, an application significant in industrial processes and material preservation (Bentiss et al., 2007).
• Synthesis of Heterocyclic Compounds: The compound is utilized in the synthesis of novel heterocyclic compounds, which have diverse applications ranging from pharmacology to materials engineering (Bekircan et al., 2015).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various enzymes and receptors in the body, influencing a range of biochemical processes .

Mode of Action

It’s worth noting that triazole derivatives are known for their versatile biological activities, including antimicrobial, antifungal, and anticancer properties . The presence of the hydroxymethyl group might influence the compound’s interaction with its targets, potentially enhancing its binding affinity and efficacy .

Biochemical Pathways

Triazole derivatives are known to interfere with various biochemical pathways, depending on their specific targets .

Pharmacokinetics

The presence of the hydroxymethyl group might influence its pharmacokinetic properties, potentially enhancing its solubility and bioavailability .

Result of Action

Given the known biological activities of similar compounds, it might exhibit antimicrobial, antifungal, or anticancer effects .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other substances can affect the compound’s stability and its interactions with its targets .

Safety and Hazards

Without specific safety data for this compound, it’s difficult to provide detailed information on its safety and hazards.

Future Directions

The future research directions for this compound could involve studying its synthesis, properties, and potential applications. It could also involve investigating its biological activity and potential uses in medicine or other fields.